Cas no 63815-34-9 (3-(3-Oxo-17-beta-hydroxy-4-androsten-17a-yl)propionic acid)

• Product Name: 3-(3-Oxo-17-beta-hydroxy-4-androsten-17a-yl)propionic acid
• CAS No: 63815-34-9
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 517688
• Update Time: 2023-08-03

3-(3-Oxo-17-beta-hydroxy-4-androsten-17a-yl)propionic acid Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, (17a)- (9CI)
• 3-(3-Oxo-17-beta-hydroxy-4-androsten-17a-yl)propionic acid

• Inchi： 1S/C22H32O4/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21,26)12-8-19(24)25/h13,16-18,26H,3-12H2,1-2H3,(H,24,25)/t16-,17+,18+,20+,21+,22-/m1/s1
• InChI Key： JDJDVENIGIFHAG-WNHSNXHDSA-N
• SMILES： O[C@@]1(CCC(=O)O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 667
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6